Cas no 2228898-80-2 (3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol
• CAS No: 2228898-80-2
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6080368
• PubChem ID: 165754871
• Update Time: 2025-05-21

3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol
• EN300-1804725
• 2228898-80-2

• Inchi： 1S/C15H17NO/c16-10-15(8-12(17)9-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,12,17H,8-10,16H2
• InChI Key： GCPFZHDVDRWEJG-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=CC3C=CC=CC2=3)(CN)C1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(Naphthalen-1-yl)cyclobutan-1-ol (CAS No. 2228898-80-2)

3-(Aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol (CAS No. 2228898-80-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclobutane core, an aminomethyl group, and a naphthalene substituent, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol has been a subject of extensive research, with several methods reported in the literature. One of the most common approaches involves the reaction of a naphthyl-substituted cyclobutanone with an aminomethylating agent, such as formaldehyde and ammonia. This multistep process typically includes the formation of an intermediate imine, followed by reduction to yield the final product. The choice of reducing agent and reaction conditions can significantly influence the yield and purity of the compound.

In terms of its physical properties, 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol is a crystalline solid with a melting point typically ranging from 150°C to 160°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for structural elucidation and purity assessment.

The biological activity of 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol has been the focus of numerous studies, particularly in the context of its potential therapeutic applications. Recent research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory effects, 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol has also shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating the therapeutic potential of 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol in clinical settings.

In addition to its medicinal applications, 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol has found utility in materials science due to its unique optical properties. The presence of the naphthalene moiety confers strong fluorescence characteristics to the compound, making it a valuable component in the development of fluorescent probes and sensors. These probes can be used for real-time monitoring of biological processes or environmental conditions, offering high sensitivity and selectivity.

The environmental impact of 3-(aminomethyl)-3-(naphthalen-1-yl)cyclobutan-1-ol is another area of ongoing research. While initial studies suggest that this compound is biodegradable under aerobic conditions, further investigations are needed to fully understand its fate and behavior in natural environments. This information is crucial for assessing the potential risks associated with its use and ensuring its safe handling and disposal.

In conclusion, 3-(aminomethyl)-3-(naphthalen-1-y)cyclobutan-l-oI (CAS No. 2228898--80--2) represents a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental monitoring. Its unique structural features endow it with valuable chemical properties and biological activities that make it an attractive target for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.